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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanamide

Cat. No.: B1266605 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical reagents is paramount. This document provides comprehensive guidance

on the personal protective equipment (PPE), operational procedures, and disposal plans for 2-
Bromo-2-methylpropanamide, a compound classified as acutely toxic if swallowed.[1][2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-2-methylpropanamide,

providing a quick reference for its physical and chemical properties.
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Property Value Source

Molecular Formula C₄H₈BrNO [1]

Molecular Weight 166.02 g/mol [1]

Melting Point 145-149 °C [2][3]

Boiling Point 240.0 ± 23.0 °C at 760 mmHg [2]

Density 1.5 ± 0.1 g/cm³ [2]

Flash Point 98.9 ± 22.6 °C [2]

GHS Hazard Classification
Acute Toxicity, Oral (Category

3)
[1]

Signal Word Danger

Hazard Statement H301: Toxic if swallowed [1][2][3]

Experimental Protocol: Safe Handling and Use
Adherence to a strict protocol is crucial when working with 2-Bromo-2-methylpropanamide to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.[4][5]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Gloves

must be inspected before use and changed immediately if contaminated.

Body Protection: A laboratory coat must be worn. When handling larger quantities, consider

disposable sleeves or a chemical-resistant apron.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust particles.[4][7] If a fume hood is not available, a NIOSH-approved

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://store.apolloscientific.co.uk/product/2-bromo-2-methylpropanamide
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://store.apolloscientific.co.uk/product/2-bromo-2-methylpropanamide
https://www.benchchem.com/product/b1266605?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/AcutelyToxicSolid.pdf
https://research.wayne.edu/oehs/chemical/19-006s_sop-acutely-toxic_ada.docx
https://www.aaronchem.com/sds/1599370-38-3.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/AcutelyToxicSolid.pdf
https://ehs.yale.edu/sites/default/files/files/acutely-toxic-materials-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


respirator with an appropriate cartridge for organic vapors and particulates (N95 or better) is

required.

Engineering Controls
Ventilation: All work with 2-Bromo-2-methylpropanamide should be performed in a well-

ventilated area, preferably within a chemical fume hood.[4][7]

Designated Area: Establish a designated area for handling this compound, clearly marked

with hazard warnings.[5][7]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before starting any work, ensure all necessary PPE is donned correctly and that

the chemical fume hood is functioning properly. Review the Safety Data Sheet (SDS) for 2-
Bromo-2-methylpropanamide.

Weighing: When weighing the solid, perform this task within the chemical fume hood to

prevent the dispersion of dust. Use a tare method where the container is pre-weighed, the

chemical is added inside the hood, and the container is sealed before re-weighing outside

the hood.

Dissolving and Reactions: When preparing solutions or running reactions, add the solid to

the solvent slowly to avoid splashing. All manipulations should be carried out in the fume

hood.

Storage: Store 2-Bromo-2-methylpropanamide in a tightly sealed, clearly labeled container

in a cool, dry, and well-ventilated area, away from incompatible materials.[5] It should be

stored in a designated area for toxic substances.

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan
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Proper disposal of 2-Bromo-2-methylpropanamide and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Halogenated Organic Waste: As a brominated organic compound, 2-Bromo-2-
methylpropanamide waste must be segregated as halogenated organic waste.[8][9]

Solid Waste: Collect unused or waste 2-Bromo-2-methylpropanamide in a designated,

labeled, and sealed hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste in

the same container.[5][7]

Solutions: Liquid waste containing this compound should be collected in a separate, clearly

labeled container for halogenated organic liquid waste.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with the chemical name and

associated hazards.

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory, away from general waste.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[6] Do not dispose of this chemical down the drain or in

regular trash.[9]

Mandatory Visualization: Chemical Spill Response
Workflow
The following diagram outlines the step-by-step procedure for responding to a spill of 2-Bromo-
2-methylpropanamide.
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Workflow for 2-Bromo-2-methylpropanamide Spill Response

Immediate Actions

Containment & Cleanup

Disposal & Reporting

Alert others in the area

Evacuate non-essential personnel

Don appropriate PPE
(gloves, goggles, respirator)

Ensure adequate ventilation
(use fume hood if safe)

Contain the spill with
inert absorbent material

Carefully sweep or scoop up
the absorbed material

Decontaminate the spill area
with soap and water

Place cleanup materials in a
sealed, labeled hazardous waste container

Dispose of waste through EHS

Report the incident to the
laboratory supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Bromo-2-methylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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